Cas no 2837903-73-6 ((7-Fluoro-3-(methoxymethoxy)-8-((triisopropylsilyl)ethynyl)naphthalen-1-yl)boronic acid)

• Product Name: (7-Fluoro-3-(methoxymethoxy)-8-((triisopropylsilyl)ethynyl)naphthalen-1-yl)boronic acid
• CAS No: 2837903-73-6
• MF: C₂₃H₃₂BFO₄Si
• MW: 430.392691612244
• CID: 6795925
• PubChem ID: 168443384
• Update Time: 2025-10-30

(7-Fluoro-3-(methoxymethoxy)-8-((triisopropylsilyl)ethynyl)naphthalen-1-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (7-Fluoro-3-(methoxymethoxy)-8-((triisopropylsilyl)ethynyl)naphthalen-1-yl)boronic acid
• 7-Fluoro-3-(methoxymethoxy)-8-[(triisopropylsilyl)ethynyl]naphthalene-1-boronic Acid
• SY326303
• 2837903-73-6

• Inchi： 1S/C23H32BFO4Si/c1-15(2)30(16(3)4,17(5)6)11-10-20-22(25)9-8-18-12-19(29-14-28-7)13-21(23(18)20)24(26)27/h8-9,12-13,15-17,26-27H,14H2,1-7H3
• InChI Key： ACURBEHVNXOBAE-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C(=CC=C2C=C(C=C(B(O)O)C=12)OCOC)F)(C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 430.2146944g/mol
• Monoisotopic Mass: 430.2146944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Additional information on (7-Fluoro-3-(methoxymethoxy)-8-((triisopropylsilyl)ethynyl)naphthalen-1-yl)boronic acid

Comprehensive Overview of (7-Fluoro-3-(methoxymethoxy)-8-((triisopropylsilyl)ethynyl)naphthalen-1-yl)boronic acid (CAS No. 2837903-73-6)

(7-Fluoro-3-(methoxymethoxy)-8-((triisopropylsilyl)ethynyl)naphthalen-1-yl)boronic acid is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. With its unique molecular structure, this compound serves as a critical intermediate in the development of advanced small-molecule drugs and bioconjugates. The presence of a triisopropylsilyl (TIPS) group and a boronic acid moiety makes it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry.

In recent years, the demand for boronic acid-based compounds has surged due to their versatility in drug discovery and material science. Researchers frequently search for terms like "boronic acid applications in cancer therapy" or "TIPS-protected ethynyl naphthalene derivatives", reflecting the growing interest in this chemical space. The 7-fluoro substitution in this compound further enhances its potential for targeting enzyme inhibition and receptor modulation, making it a hot topic in precision medicine discussions.

The methoxymethoxy (MOM) protecting group in this molecule is another key feature, offering stability during synthetic transformations while allowing for selective deprotection under mild conditions. This attribute aligns with the industry's shift toward green chemistry and sustainable synthesis, topics frequently queried in academic databases and patent literature. The compound's CAS No. 2837903-73-6 is often cross-referenced in structure-activity relationship (SAR) studies, particularly in the context of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

From a technical perspective, the ethynyl linkage coupled with the triisopropylsilyl protection provides exceptional control over conjugation chemistry, a feature highly sought after in bioconjugate vaccine development and antibody-drug conjugate (ADC) engineering. These applications are frequently explored in peer-reviewed journals, with search trends showing spikes in queries like "click chemistry in drug delivery" and "TIPS-ethynyl building blocks".

In summary, (7-Fluoro-3-(methoxymethoxy)-8-((triisopropylsilyl)ethynyl)naphthalen-1-yl)boronic acid represents a cutting-edge tool for researchers pushing the boundaries of targeted therapeutics and molecular design. Its multifaceted reactivity profile and compatibility with high-throughput screening platforms ensure its relevance in answering today's most pressing biomedical challenges.